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Compound of Interest

Compound Name: Metioprim

Cat. No.: B1676498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metioprim is a competitive inhibitor of bacterial dihydrofolate reductase (DHFR), an essential

enzyme in the folate synthesis pathway. Inhibition of DHFR disrupts the production of

tetrahydrofolate, a key cofactor in the synthesis of nucleic acids and amino acids, ultimately

leading to the cessation of bacterial growth. These application notes provide detailed protocols

for the preparation and storage of Metioprim stock solutions for use in research and drug

development applications.

Metioprim Properties
A summary of the key chemical and physical properties of Metioprim is provided in the table

below.

Property Value

Molecular Formula C₁₄H₁₈N₄O₂S

Molecular Weight 306.39 g/mol

Appearance Crystalline solid

Mechanism of Action
Competitive inhibitor of bacterial dihydrofolate

reductase (DHFR)[1]
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Metioprim Stock Solution Preparation
The following protocols are recommended for the preparation of Metioprim stock solutions. It is

crucial to use high-purity solvents and adhere to sterile techniques, especially for solutions

intended for cell-based assays.

Solubility Data
Quantitative solubility data for Metioprim in common laboratory solvents is limited. However,

available information and data from the structurally similar compound Trimethoprim can guide

solvent selection.

Solvent Metioprim Solubility
Trimethoprim Solubility
(for reference)

DMSO (Dimethyl Sulfoxide) 10 mM ~20 mg/mL

Dimethyl Formamide (DMF) Not available ~13 mg/mL

Ethanol Not available Slightly soluble

Methanol Not available Slightly soluble

Water Not available
Very slightly soluble (~0.4

mg/mL)

Note: The solubility of Trimethoprim is provided as a reference and may not be identical to that

of Metioprim.

Recommended Solvent
Based on the available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing Metioprim stock solutions.

Experimental Protocol: Preparation of a 10 mM
Metioprim Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Metioprim in DMSO.
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Materials:

Metioprim powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Procedure:

Calculate the required mass of Metioprim:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 306.39 g/mol x 1000 mg/g = 3.0639 mg

Weighing Metioprim:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 3.06 mg of Metioprim powder into the tube. Record the

exact weight.

Dissolving Metioprim:

Add the appropriate volume of sterile DMSO to the tube to achieve a final concentration of

10 mM. For example, if you weighed exactly 3.06 mg of Metioprim, add 1.0 mL of DMSO.

Cap the tube securely.

Ensuring Complete Dissolution:
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Vortex the solution until the Metioprim powder is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually

inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage.

Storage and Stability of Metioprim Stock Solutions
Proper storage is critical to maintain the integrity and activity of Metioprim stock solutions.

Storage Conditions
The following storage conditions are recommended for Metioprim stock solutions.

Storage Temperature
Recommended Duration
(based on Trimethoprim
data)

Notes

-20°C Up to 1 year

Recommended for long-term

storage. Protect from light.

Avoid repeated freeze-thaw

cycles.

4°C Short-term (days)

Not recommended for long-

term storage due to the

potential for degradation and

precipitation.

Room Temperature Not recommended
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Disclaimer: The recommended storage duration is based on data for the related compound

Trimethoprim. It is strongly advised that users perform their own stability studies for their

specific experimental conditions.

Handling Precautions
Metioprim is a chemical compound and should be handled with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood when handling the powder and

preparing solutions.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Mechanism of Action and Experimental Workflow
Signaling Pathway of Metioprim's Mechanism of Action
Metioprim inhibits bacterial dihydrofolate reductase (DHFR), a key enzyme in the folic acid

synthesis pathway. This pathway is essential for the production of nucleotides and certain

amino acids.
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Caption: Metioprim's mechanism of action.
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Experimental Workflow for In Vitro Assays
The following diagram illustrates a general workflow for using a Metioprim stock solution in a

typical in vitro antibacterial assay.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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